Cas no 7475-55-0 ( )
structure
Product Name:
CAS No:7475-55-0
MF:C13H21ClN2
MW:240.772242307663
CID:980227
PubChem ID:24200665
Update Time:2025-04-19
Chemical and Physical Properties
Names and Identifiers
-
- N-methyl-1-(4-phenylpiperidin-4-yl)methanamine,hydrochloride
- KB-258875
- NSC400461
- NSC-400461
- DTXSID40639414
- n-methyl-1-(4-phenylpiperidin-4-yl)methanamine hydrochloride
- 7475-55-0
- N-Methyl-1-(4-phenylpiperidin-4-yl)methanamine--hydrogen chloride (1/1)
- N-methyl-1-(4-phenyl-4-piperidyl)methanamine
- DS-002447
-
-
- Inchi: 1S/C13H20N2.ClH/c1-14-11-13(7-9-15-10-8-13)12-5-3-2-4-6-12;/h2-6,14-15H,7-11H2,1H3;1H
- InChI Key: LCNJUBBQEVLODR-UHFFFAOYSA-N
- SMILES: Cl.N1CCC(C2C=CC=CC=2)(CNC)CC1
Computed Properties
- Exact Mass: 204.1628
- Monoisotopic Mass: 240.1393264g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 3
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 16
- Rotatable Bond Count: 3
- Complexity: 179
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 24.1Ų
Experimental Properties
- PSA: 24.06
- LogP: 3.04890
Related Literature
-
Max Attwood,Hiroki Akutsu,Lee Martin,Toby J. Blundell,Pierre Le Maguere,Scott S. Turner Dalton Trans., 2021,50, 11843-11851
-
Manickam Bakthadoss,Tadiparthi Thirupathi Reddy,Vishal Agarwal,Duddu S. Sharada Chem. Commun., 2022,58, 1406-1409
-
Chao-Han Cheng,Wen-Zhen Wang,Shie-Ming Peng,I-Chia Chen Phys. Chem. Chem. Phys., 2017,19, 25471-25477
-
Maomao Hou,Fenglin Zhong,Qiu Jin,Enjiang Liu,Jie Feng,Tengyun Wang,Yue Gao RSC Adv., 2017,7, 34392-34400
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